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Compound of Interest

Compound Name: 3,4,5-Trimethoxystyrene

CAS No.: 13400-02-7

Cat. No.: B3047028 Get Quote

Q1: मेरे पॉलिमर का आणविक भार कै रोथर्स समीकरण द्वारा अनुमानित से कम
क्यों है?
A1: कै रोथर्स समीकरण पोलीमराइज़ेशन की डिग्री (Xn) और अभिकारकों के  भिन्नात्मक रूपांतरण (p) के  बीच संबंध का
वर्णन करता है।[1][2][3] हालाँकि, यह समीकरण कई आदर्श स्थितियों को मानता है जो हमेशा प्रयोगात्मक रूप से पूरी नहीं  हो
सकती हैं।[4] कम आणविक भार के  सामान्य कारणों में शामिल हैं:

समस्या क्षेत्र 1: स्टोइकियोमेट्रिक असंतु लन

स्पष्टीकरण: स्टेप-ग्रोथ पोलीमराइज़ेशन के  लिए मोनोमर्स के  कार्यात्मक समूहों के  बीच सटीक 1:1 स्टोइकियोमेट्रिक
संतु लन की आवश्यकता होती है।[5][6] कोई भी विचलन अतिरिक्त मोनोमर के  कारण श्रृंखला समाप्ति की ओर ले
जाता है, जो आणविक भार को गंभीर रूप से सीमित करता है।[5][7][8]

समस्या-समाधान प्रोटोकॉल: सटीक मोनोमर मात्रा का ठहराव

विश्लेषणात्मक संतु लन का उपयोग करें: मोनोमर्स को सटीक रूप से तौलने के  लिए एक उच्च-सटीक विश्लेषणात्मक
संतु लन का उपयोग करें।

अशुद्धियों के  लिए खाता: 1H NMR या अन्य मात्रात्मक तरीकों का उपयोग करके  मोनोमर शुद्धता का निर्धारण करें
और तदनुसार द्रव्यमान को समायोजित करें।

सावधान स्थानांतरण: सुनिश्चित करें कि प्रतिक्रि या पोत में मोनोमर्स को स्थानांतरित करते समय कोई सामग्री हानि
न हो।
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तालिका 1: पोलीमराइज़ेशन की डिग्री पर स्टोइकियोमेट्रिक असंतु लन का सैद्धांतिक प्रभाव

स्टोइकियोमेट्रिक अनुपात (r) रूपांतरण (p) पोलीमराइज़ेशन की डिग्री (Xn)

1.00 0.99 100

0.99 0.99 50

0.95 0.99 20

1.00 0.95 20

समस्या क्षेत्र 2: मोनोमर्स या सॉल्वैंट्स में अशुद्धियाँ

स्पष्टीकरण: मोनोफं क्शनल अशुद्धियाँ श्रृंखला स्टॉपर के  रूप में कार्य कर सकती हैं, जिससे पॉलिमर श्रृंखला का
विकास समय से पहले समाप्त हो जाता है।[7][8][9] पानी जैसी अशुद्धियाँ भी कु छ पोलीमराइज़ेशन प्रतिक्रि याओं में
हाइड्रोलिसिस का कारण बन सकती हैं।[10]

समस्या-समाधान प्रोटोकॉल: मोनोमर और विलायक शुद्धिकरण

पुनः क्रि स्टलीकरण: ठोस मोनोमर्स के  लिए, अशुद्धियों को दूर करने के  लिए उपयुक्त विलायक से पु नः
क्रि स्टलीकरण करें।

आसवन: तरल मोनोमर्स और सॉल्वैंट्स के  लिए, गैर-वाष्पशील अशुद्धियों और पानी को हटाने के  लिए आसवन (यदि
आवश्यक हो तो वैक्यूम के  तहत) का उपयोग करें।

सुखाने के  एजेंट: प्रतिक्रि या से पहले अवशिष्ट पानी को हटाने के  लिए आणविक छलनी जैसे सुखाने वाले एजेंटों का
उपयोग करें।

समस्या क्षेत्र 3: अधूरा रूपांतरण

स्पष्टीकरण: कै रोथर्स समीकरण से पता चलता है कि उच्च आणविक भार प्राप्त करने के  लिए बहुत अधिक रूपांतरण
(आमतौर पर> 99%) की आवश्यकता होती है।[6][11] यदि प्रतिक्रि या संतु लन तक पहुँचती है या समय से पहले रुक
जाती है, तो आणविक भार कम रहेगा।

समस्या-समाधान: प्रतिक्रि या को पूरा करने के  लिए प्रेरित करना

प्रतिक्रि या समय बढ़ाएँ: प्रतिक्रि या को उच्च रूपांतरण तक पहुँचने के  लिए अधिक समय दें।
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तापमान अनुकू लित करें: प्रतिक्रि या दर बढ़ाने के  लिए तापमान बढ़ाएँ, लेकिन गिरावट या साइड प्रतिक्रि याओं से
सावधान रहें।[12]

उत्प्रेरक का उपयोग करें: प्रतिक्रि या दर बढ़ाने के  लिए एक उपयुक्त उत्प्रेरक का उपयोग करें।[12]

उप-उत्पाद हटाना: संघनन प्रतिक्रि याओं के  लिए, संतु लन को उत्पादों की ओर स्थानांतरित करने के  लिए पानी या
अन्य छोटे अणुओं जैसे उप-उत्पादों को लगातार हटाना महत्वपूर्ण है।[11][13] यह वैक्यूम लगाकर या डीन-स्टार्क
उपकरण का उपयोग करके  प्राप्त किया जा सकता है।

इनपुट चर

आउटपुट
स्टोइकियोमेट्रिक अनुपात (r)

पोलीमराइज़ेशन की डिग्री (Xn)

को प्रभावित करता है

रूपांतरण (p)

को बहुत प्रभावित करता है

Click to download full resolution via product page

कै प्शन: रूपांतरण और स्टोइकियोमेट्री का प्रभाव

Q2: मैंने अपनी स्टोइकियोमेट्री और मोनोमर शुद्धता की पु ष्टि की है, लेकिन
आणविक भार अभी भी कम है। और कौन से कारक हो सकते हैं?
A2: यदि बु नियादी बातों को संबोधित किया गया है, तो अन्य सूक्ष्म प्रभाव खेल में आ सकते हैं:

समस्या क्षेत्र 1: साइड रिएक्शन

स्पष्टीकरण: अवांछित साइड रिएक्शन गैर-प्रतिक्रि याशील अंत समूहों का निर्माण कर सकते हैं या मोनोमर्स का उपभोग
कर सकते हैं, जिससे स्टोइकियोमेट्रिक संतु लन बाधित हो सकता है और श्रृंखला वृद्धि सीमित हो सकती है।[14][15]

[16] उदाहरणों में पॉलिएस्टर के  संश्लेषण में ईथरीकरण या पॉलीमाइड्स के  संश्लेषण में साइक्लाइज़ेशन शामिल है।

समस्या-समाधान प्रोटोकॉल: साइड रिएक्शन को कम करना

तापमान नियंत्रण: साइड रिएक्शन की दर को कम करने के  लिए प्रतिक्रि या तापमान को सावधानीपूर्वक नियंत्रित
करें।
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अक्रि य वातावरण: ऑक्सीजन-संवेदनशील मोनोमर्स या मध्यवर्ती के  ऑक्सीकरण को रोकने के  लिए नाइट्रोजन या
आर्गन जैसे अक्रि य वातावरण में प्रतिक्रि या करें।

उत्प्रेरक चयन: एक ऐसे उत्प्रेरक का चयन करें जो मुख्य पोलीमराइज़ेशन प्रतिक्रि या के  लिए चयनात्मक हो और
साइड रिएक्शन को बढ़ावा न दे।[15]

A-A + B-B मोनोमर्स

उच्च आणविक भार पॉलिमर

वांछित पोलीमराइज़ेशन गैर-प्रतिक्रि याशील अंत समूह

साइड रिएक्शन

श्रृंखला वृद्धि को रोकता है

Click to download full resolution via product page

कै प्शन: साइड रिएक्शन का प्रभाव

समस्या क्षेत्र 2: अकु शल मिश्रण

स्पष्टीकरण: खराब मिश्रण से स्थानीयकृ त स्टोइकियोमेट्रिक असंतु लन हो सकता है, भले ही समग्र मोनोमर अनुपात
सही हो। यह विशेष रूप से चिपचिपा प्रतिक्रि या मिश्रण में एक समस्या हो सकती है।[13]

समस्या-समाधान: मिश्रण में सुधार

यांत्रिक उत्तेजना: कु शल मिश्रण सुनिश्चित करने के  लिए एक ओवरहेड स्टिरर या एक उपयुक्त चुंबकीय स्टिर बार
का उपयोग करें।

विलायक का उपयोग: प्रतिक्रि या माध्यम की चिपचिपाहट को कम करने और बेहतर मिश्रण को बढ़ावा देने के  लिए
एक उपयुक्त विलायक का उपयोग करने पर विचार करें।[12]

पिघला हुआ पोलीमराइज़ेशन: यदि पिघला हुआ पोलीमराइज़ेशन कर रहे हैं, तो सुनिश्चित करें कि तापमान इतना
अधिक है कि मिश्रण को मोबाइल बनाए रखा जा सके ।[6]
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समस्या क्षेत्र 3: समय से पहले शमन या वर्षा

स्पष्टीकरण: यदि पॉलिमर प्रतिक्रि या माध्यम में अघुलनशील हो जाता है और अवक्षेपित हो जाता है, तो श्रृंखला के  सिरे
एक दूसरे तक नहीं  पहुँच सकते हैं, जिससे पोलीमराइज़ेशन प्रभावी रूप से रुक जाता है।[11]

समस्या-समाधान: घुलनशीलता बनाए रखना

विलायक चयन: एक ऐसे विलायक का चयन करें जो मोनोमर्स और परिणामी पॉलिमर दोनों को घोल सके ।

तापमान नियंत्रण: पॉलिमर को घोल में रखने के  लिए प्रतिक्रि या तापमान को समायोजित करें।

अंतरापृष्ठीय पोलीमराइज़ेशन: कु छ प्रणालियों के  लिए, अंतरापृष्ठीय पोलीमराइज़ेशन एक विकल्प हो सकता है जहाँ
प्रतिक्रि या दो अमिश्रणीय तरल पदार्थों के  बीच अंतरापृष्ठ पर होती है, जिससे वर्षा की समस्याएँ दूर हो जाती हैं।
[12]

Q3: मैं सटीक रूप से कै से निर्धारित कर सकता हूँ  कि मेरे पास
स्टोइकियोमेट्रिक असंतु लन है?
A3: एंड-ग्रुप विश्लेषण एक शक्तिशाली तकनीक है जिसका उपयोग पॉलिमर श्रृंखला के  सिरों पर कार्यात्मक समूहों की
एकाग्रता को निर्धारित करने के  लिए किया जाता है, जो स्टोइकियोमेट्रिक संतु लन में अंतर्दृष्टि प्रदान कर सकता है।[17]

[18]

समस्या-समाधान प्रोटोकॉल: एंड-ग्रुप विश्लेषण

टाइट्रेशन: यदि अंत समूह अम्लीय या क्षारीय हैं, तो उनकी एकाग्रता को निर्धारित करने के  लिए टाइट्रेशन का उपयोग
किया जा सकता है।[12][17] उदाहरण के  लिए, पॉलिएस्टर में कार्बोक्सिलिक एसिड अंत समूहों को एक मानक आधार
समाधान के  साथ टाइट्रेट किया जा सकता है।

स्पेक्ट्रोस्कोपी (NMR): परमाणु  चुंबकीय अनुनाद (NMR) स्पेक्ट्रोस्कोपी एक बहुत ही संवेदनशील तकनीक है जो
विभिन्न प्रकार के  अंत समूहों की पहचान और मात्रा का ठहराव कर सकती है।[12][19] दोहराई जाने वाली इकाई
संके तों के  लिए अंत-समूह संके तों के  अभिन्न की तुलना करके , कोई पोलीमराइज़ेशन की डिग्री और स्टोइकियोमेट्रिक
संतु लन का निर्धारण कर सकता है।

तालिका 2: NMR द्वारा एंड-ग्रुप विश्लेषण का उपयोग करके  मोनोमर अनुपात समायोजन
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मापा गया अंत-समूह अनुपात (A:B) आवश्यक समायोजन

1.05 : 1.00 मोनोमर B की थोड़ी मात्रा डालें

1.00 : 1.03 मोनोमर A की थोड़ी मात्रा डालें

1.00 : 1.00 कोई समायोजन आवश्यक नहीं

Q4: पोलीमराइज़ेशन को आगे बढ़ाने के  लिए प्रतिक्रि या उप-उत्पादों को हटाने
का सबसे अच्छा तरीका क्या है?
A4: संघनन पोलीमराइज़ेशन में, पानी जैसे छोटे अणुओं का निष्कासन संतु लन को उच्च आणविक भार पॉलिमर के  निर्माण की
ओर ले जाने के  लिए महत्वपूर्ण है।[11][13]

समस्या-समाधान प्रोटोकॉल: उप-उत्पाद हटाना

वैक्यूम अनुप्रयोग: प्रतिक्रि या पोत पर वैक्यूम लगाने से वाष्पशील उप-उत्पादों के  क्वथनांक को कम किया जा सकता है,
जिससे उन्हें कम तापमान पर हटाया जा सकता है।[13]

अक्रि य गैस पर्ज: प्रतिक्रि या मिश्रण के  माध्यम से नाइट्रोजन या आर्गन जैसी अक्रि य गैस को बु लबु लाने से उप-

उत्पादों को बाहर निकालने में मदद मिल सकती है।[13]

डीन-स्टार्क  उपकरण: पानी को हटाने के  लिए, एक डीन-स्टार्क  उपकरण का उपयोग किया जा सकता है। यह उपकरण
प्रतिक्रि या मिश्रण के  साथ एक एज़ोट्रोप बनाने वाले विलायक का उपयोग करके  पानी को संघनित और एकत्र करता
है।
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